Cas no 1522036-16-3 (3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid)

• Product Name: 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid
• CAS No: 1522036-16-3
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 5959366
• PubChem ID: 58898012
• Update Time: 2025-05-26

3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid
• 3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propanoic acid
• SCHEMBL13094326
• EN300-2000978
• 1522036-16-3

• Inchi： 1S/C9H13NO2S/c1-6(2)9-10-5-7(13-9)3-4-8(11)12/h5-6H,3-4H2,1-2H3,(H,11,12)
• InChI Key： ZHCOAIIKSUDIMK-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C)C)CCC(=O)O

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid

Introduction to 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid (CAS No. 1522036-16-3)

3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid, identified by the chemical compound code CAS No. 1522036-16-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the thiazole derivative class, a group of heterocyclic compounds known for their diverse biological activities and structural versatility. The unique structural framework of 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid, featuring a thiazole ring fused with a propanoic acid side chain, positions it as a promising candidate for further exploration in medicinal chemistry and drug development.

The molecular structure of 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid consists of a central thiazole ring, which is characterized by the presence of sulfur and nitrogen atoms in its five-membered aromatic core. This core structure is flanked by substituents that contribute to its reactivity and potential biological interactions. Specifically, the propan-2-yl group attached to the thiazole ring introduces a hydrophobic alkyl chain, while the propanoic acid moiety at the 5-position provides a carboxylic acid functional group capable of forming hydrogen bonds and participating in various biochemical pathways. Such structural features make this compound an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. Among these derivatives, 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid has shown particular promise in preliminary studies. Its ability to interact with biological targets such as enzymes and receptors has led researchers to investigate its potential as a lead compound for drug discovery programs.

One of the most compelling aspects of 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid is its structural flexibility, which allows for modifications at various positions on the molecule. This flexibility is crucial for optimizing pharmacological properties such as solubility, bioavailability, and target specificity. Researchers have employed computational methods and high-throughput screening techniques to identify derivatives of this compound that may enhance its therapeutic efficacy while minimizing side effects.

The synthesis of 3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been utilized to construct the complex framework of this molecule efficiently. The success of these synthetic approaches underscores the growing sophistication in chemical synthesis techniques and their application in producing complex bioactive molecules.

From a biochemical perspective, 3-2-(propan-2-y l)-1,3-thiazol -5 - ylpr opano ic ac id has been investigated for its potential interactions with key cellular pathways involved in disease processes. For instance, studies have suggested that this compound may modulate enzyme activity by binding to specific pockets on target proteins. Such interactions could lead to therapeutic effects by inhibiting or activating critical biological processes. Additionally, the compound's ability to cross cell membranes makes it an attractive candidate for developing drugs that require intracellular action.

The pharmacokinetic properties of 3 - 2 - (pr opane - 2 - yl) - 1 , 3 - thi az ol - 5 - ylpr opano ic ac id are also under scrutiny to ensure optimal drug delivery and efficacy. Factors such as absorption, distribution, metabolism, and excretion (ADME) play a crucial role in determining how effectively a drug reaches its target site within the body. Preliminary pharmacokinetic studies have provided valuable insights into how modifications to the molecular structure can influence these properties.

In conclusion, 3 - 2 - (pr opane - 2 - yl) - 1 , 3 - thi az ol - 5 - ylpr opano ic ac id (CAS No . 1522036 -16 - 3) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities . Further investigations into its synthesis , pharmacological effects , and pharmacokinetic behavior are warranted to fully realize its potential as a therapeutic agent . As research continues , this compound may pave the way for new treatments targeting various diseases .